1-(2,5-Dimethylphenyl)sulfonylbenzimidazole
Overview
Description
Scientific Research Applications
Pharmaceuticals
Benzimidazole derivatives are prominent in pharmaceutical research due to their structural similarity to nucleotides, which allows them to interact with biopolymers within the body . They exhibit a broad spectrum of biological activities and are used in the development of various drugs. 1-(2,5-Dimethylphenyl)sulfonylbenzimidazole could potentially be utilized in the synthesis of novel therapeutic agents, particularly as a scaffold for creating molecules with antimicrobial, antifungal, or anticancer properties.
Agrochemicals
In the agrochemical industry, benzimidazole derivatives serve as key components in the synthesis of fungicides and pesticides . Their ability to disrupt the life cycle of various pests and fungi makes them valuable in protecting crops and ensuring agricultural productivity. Research into 1-(2,5-Dimethylphenyl)sulfonylbenzimidazole could lead to the development of new agrochemicals that are more effective and environmentally friendly.
Dye-Sensitized Solar Cells (DSSCs)
Benzimidazole derivatives have been explored as components in dye-sensitized solar cells due to their ability to act as light-harvesting chromophores . The photovoltaic performance of DSSCs can be enhanced by incorporating benzimidazole-based dyes, which can improve the efficiency of electron transfer processes. 1-(2,5-Dimethylphenyl)sulfonylbenzimidazole may contribute to the development of high-performance DSSCs with better stability and energy conversion rates.
Future Directions
Benzimidazole and its derivatives, including “1-(2,5-Dimethylphenyl)sulfonylbenzimidazole”, have been widely explored and utilized by the pharmaceutical industry for drug discovery . They are expected to continue playing a significant role in the development of new therapeutic agents due to their diverse biological activities .
properties
IUPAC Name |
1-(2,5-dimethylphenyl)sulfonylbenzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2S/c1-11-7-8-12(2)15(9-11)20(18,19)17-10-16-13-5-3-4-6-14(13)17/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIOTUUAAAKIOTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N2C=NC3=CC=CC=C32 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dimethylphenyl)sulfonylbenzimidazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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